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Compound of Interest

Compound Name: N-Phenylanthracen-9-amine

Cat. No.: B105210 Get Quote

An In-depth Technical Guide on the Solubility of N-Phenylanthracen-9-amine in Common

Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of N-
Phenylanthracen-9-amine. Due to the limited availability of specific quantitative solubility data

in publicly accessible literature, this document focuses on providing a robust framework for its

experimental determination. A detailed protocol for the gravimetric method, a reliable technique

for ascertaining the solubility of solid compounds, is presented. This guide is intended to be a

foundational resource for researchers working with N-Phenylanthracen-9-amine, enabling

them to systematically determine its solubility in various common organic solvents, a critical

parameter for its application in research and development.

Introduction to N-Phenylanthracen-9-amine
N-Phenylanthracen-9-amine, also known as 9-Anilinoanthracene, is an aromatic amine with a

significant polycyclic aromatic hydrocarbon (PAH) scaffold. Its structural characteristics,

combining the anthracene and aniline moieties, suggest a largely nonpolar nature, which is a

key determinant of its solubility profile. Understanding the solubility of this compound in

common organic solvents is paramount for a wide range of applications, including its use as an

intermediate in organic synthesis, in the development of novel materials, and in various stages
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of drug discovery and development. Accurate solubility data is essential for reaction setup,

purification, formulation, and analytical method development.

Solubility Profile of N-Phenylanthracen-9-amine
A thorough review of scientific literature and chemical databases indicates a scarcity of

quantitative solubility data for N-Phenylanthracen-9-amine. One available source describes its

solubility in acetone as achieving "almost transparency," which suggests good solubility in this

solvent[1][2]. However, for a comprehensive understanding, experimental determination across

a range of solvents is necessary.

Based on the principle of "like dissolves like," N-Phenylanthracen-9-amine, being a large,

predominantly nonpolar molecule, is expected to exhibit higher solubility in nonpolar or

moderately polar organic solvents. Its solubility is likely to be limited in highly polar solvents,

particularly water.

Table 1: Quantitative Solubility of N-Phenylanthracen-9-amine in Common Organic Solvents
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Solvent
Chemical
Formula

Polarity
Predicted
Qualitative
Solubility

Quantitative
Solubility (g/L
at 25°C)

Acetone C₃H₆O Polar aprotic Good
To be determined

experimentally

Toluene C₇H₈ Nonpolar Good
To be determined

experimentally

Chloroform CHCl₃ Moderately polar Good
To be determined

experimentally

Dichloromethane CH₂Cl₂ Moderately polar Good
To be determined

experimentally

Tetrahydrofuran

(THF)
C₄H₈O Polar aprotic Good

To be determined

experimentally

Ethyl Acetate C₄H₈O₂ Moderately polar Moderate
To be determined

experimentally

Hexane C₆H₁₄ Nonpolar Moderate to Poor
To be determined

experimentally

Methanol CH₄O Polar protic Poor
To be determined

experimentally

Ethanol C₂H₆O Polar protic Poor
To be determined

experimentally

Water H₂O Polar protic Very Poor
To be determined

experimentally

Experimental Protocol: Determination of Solubility
via the Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid compound in a given solvent. It involves preparing a saturated solution, separating a
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known volume of the solution from the undissolved solid, evaporating the solvent, and weighing

the remaining solute.

Materials:

N-Phenylanthracen-9-amine

Selected organic solvents (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps or sealed stoppers

Constant temperature bath or shaker with temperature control

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Pre-weighed evaporation dishes or vials

Volumetric flasks and pipettes

Oven or vacuum oven

Desiccator

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of N-Phenylanthracen-9-amine to a vial containing a known

volume of the chosen organic solvent. The presence of undissolved solid is crucial to

ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath (e.g., 25°C) and agitate (e.g., using a shaker

or magnetic stirrer) for an extended period (typically 24-72 hours) to ensure equilibrium is

reached.
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Sample Withdrawal and Filtration:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle for

at least 2 hours, maintaining the constant temperature.

Carefully withdraw a precise volume (e.g., 5 or 10 mL) of the supernatant using a pre-

warmed pipette or syringe to avoid premature crystallization.

Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry

evaporation dish or vial. This step is critical to remove any undissolved microcrystals.

Solvent Evaporation:

Weigh the evaporation dish containing the filtered solution to determine the mass of the

solution.

Carefully evaporate the solvent. This can be done in a fume hood at ambient temperature,

or more rapidly in an oven at a temperature well below the boiling point of the solvent and

the melting point of N-Phenylanthracen-9-amine. A vacuum oven is recommended for

efficient and gentle solvent removal.

Drying and Weighing of the Solute:

Once the solvent is fully evaporated, place the evaporation dish in a desiccator to cool to

room temperature and prevent moisture absorption.

Weigh the evaporation dish containing the dried N-Phenylanthracen-9-amine residue on

an analytical balance.

Repeat the drying and weighing steps until a constant mass is achieved, indicating that all

the solvent has been removed.

Calculation of Solubility:

Mass of the dissolved solute (m_solute): Final constant mass of the dish with residue -

Tare mass of the empty dish.
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Volume of the solvent (V_solvent): The volume of the supernatant withdrawn (e.g., 5 or 10

mL).

Solubility (S): S (g/L) = m_solute (g) / V_solvent (L)

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the gravimetric method.
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Caption: Workflow for determining the solubility of N-Phenylanthracen-9-amine using the

gravimetric method.

Conclusion
While quantitative solubility data for N-Phenylanthracen-9-amine is not extensively

documented, this technical guide provides the necessary tools for its determination. The

provided experimental protocol for the gravimetric method offers a reliable approach for

researchers to generate accurate and reproducible solubility data. This information is

indispensable for the effective utilization of N-Phenylanthracen-9-amine in scientific and

developmental applications. It is recommended that solubility be determined at various

temperatures to construct a comprehensive solubility profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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